Cas no 2096329-91-6 (4-Chloro-2-(morpholinomethyl)phenylboronic acid, pinacol ester)

• Product Name: 4-Chloro-2-(morpholinomethyl)phenylboronic acid, pinacol ester
• CAS No: 2096329-91-6
• MF: C₁₇H₂₅BClNO₃
• MW: 337.649304151535
• MDL: MFCD20491447
• CID: 4637793
• Update Time: 2023-08-10

4-Chloro-2-(morpholinomethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(morpholinomethyl)phenylboronic acid, pinacol ester
• 4-(5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine
• 4-[[5-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine

• MDL： MFCD20491447
• Inchi： 1S/C17H25BClNO3/c1-16(2)17(3,4)23-18(22-16)15-6-5-14(19)11-13(15)12-20-7-9-21-10-8-20/h5-6,11H,7-10,12H2,1-4H3
• InChI Key： YXRJYRZYBHPDLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B2OC(C)(C)C(C)(C)O2)C(=C1)CN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 399
• Topological Polar Surface Area: 30.9